3-(3-Bromothiophen-2-yl)propan-1-ol

• Molecular Formula: C7H9BrOS
• Molecular Weight: 221.12 g/mol
• IUPAC Name: 3-(3-bromothiophen-2-yl)propan-1-ol
• InChI: InChI=1S/C7H9BrOS/c8-6-3-5-10-7(6)2-1-4-9/h3,5,9H,1-2,4H2
• InChI Key: GKFLIFVGLGVLFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1Br)CCCO

Description

3-(3-Bromothiophen-2-yl)propan-1-ol is a brominated thiophene derivative with the molecular formula C₇H₉BrOS. It features a thiophene ring substituted with a bromine atom at the 3-position and a propanol chain at the 2-position. This compound serves as a critical precursor in synthesizing bioactive molecules, particularly antimicrobial agents such as chromones, aurones, and pyrazole derivatives . Its synthesis typically involves condensation reactions between 3-bromothiophene-2-carbaldehyde and hydroxyacetophenone derivatives under alkaline conditions (e.g., KOH in ethanol) . The thiophene moiety contributes to its unique electronic properties, influencing reactivity in electrophilic substitutions and interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Bromothiophen-2-yl)propan-1-ol typically involves the bromination of thiophene followed by a series of reactions to introduce the propanol group. One common method involves the bromination of 2-thiophenemethanol to yield 3-bromothiophen-2-ylmethanol, which is then subjected to further reactions to obtain the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. it is likely that large-scale synthesis follows similar routes as laboratory methods, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(3-Bromothiophen-2-yl)propan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The bromine atom can be reduced to a hydrogen atom.

Substitution: The bromine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst can be used.

Substitution: Nucleophiles like sodium azide (NaN3) or potassium cyanide (KCN) can replace the bromine atom under appropriate conditions.

Major Products Formed

Oxidation: The major product is 3-(3-bromothiophen-2-yl)propanal.

Reduction: The major product is 3-(thiophen-2-yl)propan-1-ol.

Substitution: The major products depend on the nucleophile used, such as 3-(3-azidothiophen-2-yl)propan-1-ol or 3-(3-cyanothiophen-2-yl)propan-1-ol.

Scientific Research Applications

3-(3-Bromothiophen-2-yl)propan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used in the study of biological pathways involving thiophene derivatives.

Industry: Used in the production of materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 3-(3-Bromothiophen-2-yl)propan-1-ol depends on its specific application. In chemical reactions, the bromine atom and the hydroxyl group are key functional groups that participate in various transformations. The molecular targets and pathways involved are specific to the reactions it undergoes.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The structural and functional differences between 3-(3-Bromothiophen-2-yl)propan-1-ol and related brominated propanol derivatives are summarized in Table 1.

Table 1: Structural and Functional Comparison of Brominated Propanol Derivatives

Compound Name	Molecular Formula	CAS Number	Key Substituents	Applications/Properties	References
3-(3-Bromothiophen-2-yl)propan-1-ol	C₇H₉BrOS	Not provided	Thiophene ring (Br at 3-position)	Antimicrobial precursor
3-(2-Bromophenyl)propan-1-ol	C₉H₁₁BrO	Not provided	Bromophenyl group (Br at 2-position)	Synthetic intermediate
3-(6-Bromobenzo[d-1,3]dioxol-5-yl)propan-1-ol	C₁₀H₁₁BrO₃	Not provided	Bromobenzo-dioxole ring	High-purity synthetic product
3-Bromo-2-(bromomethyl)-1-propanol	C₄H₈Br₂O	106023-63-6	Two bromine atoms (Br at 2 and 3 positions)	Flame-retardant candidate
3-Bromo-2,2-bis(bromomethyl)-1-propanol	C₅H₉Br₃O	1522-92-5	Three bromine atoms	Industrial applications (regulated)

Key Observations :

• Thiophene vs. Benzene Derivatives : The thiophene ring in 3-(3-Bromothiophen-2-yl)propan-1-ol introduces sulfur-mediated electronic effects, enhancing electrophilic reactivity compared to bromophenyl or benzo-dioxol derivatives .

Biological Activity

3-(3-Bromothiophen-2-yl)propan-1-ol is a compound of growing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and comparisons with related compounds.

Chemical Structure and Properties

The molecular formula of 3-(3-Bromothiophen-2-yl)propan-1-ol is C₇H₇BrOS, with a molecular weight of approximately 219.1 g/mol. The compound features a brominated thiophene moiety attached to a propan-1-ol backbone, which enhances its reactivity and potential applications in various fields, including medicinal chemistry and materials science.

The biological activity of 3-(3-Bromothiophen-2-yl)propan-1-ol is primarily attributed to its interactions with specific biomolecules. The compound may exert its effects by:

• Enzyme Inhibition : It can bind to active sites of enzymes, inhibiting their activity. This mechanism is common among compounds with similar structures.
• Receptor Interaction : The compound may interact with various receptors, leading to altered cellular signaling pathways.
• Antimicrobial Activity : Preliminary studies suggest that thiophene derivatives often exhibit antimicrobial properties, potentially making this compound effective against certain pathogens.

Antimicrobial Properties

Research indicates that compounds containing bromothiophene moieties demonstrate significant antimicrobial activity against various pathogens. For instance, studies have shown that these compounds can inhibit the growth of bacteria and fungi, suggesting their potential as therapeutic agents in treating infections.

Anticancer Activity

There is emerging evidence that 3-(3-Bromothiophen-2-yl)propan-1-ol may possess anticancer properties. Compounds with thiophene structures have been investigated for their ability to induce apoptosis in cancer cells and inhibit tumor growth. Specific studies are needed to elucidate the precise mechanisms through which this compound may exert anticancer effects .

Comparative Analysis

To better understand the unique biological activities of 3-(3-Bromothiophen-2-yl)propan-1-ol, it is useful to compare it with similar compounds:

Compound Name	Structure	Key Features
3-(4-Bromothiophen-2-yl)propan-1-ol	Structure	Contains bromine at a different position; varying reactivity
3-(5-Bromothiophen-2-yl)propan-1-ol	Structure	Exhibits significant biological activities; potential applications in pharmaceuticals
4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline	Structure	Synthesized through Suzuki coupling; shows selective inhibition properties

The differences in the position of the bromine atom on the thiophene ring significantly influence the reactivity and biological activity of these compounds.

Case Studies and Research Findings

Several studies have investigated the biological activities of thiophene derivatives, including those similar to 3-(3-Bromothiophen-2-yl)propan-1-ol:

• Antimicrobial Studies : A study demonstrated that bromothiophene derivatives exhibited significant antibacterial activity against Gram-positive and Gram-negative bacteria, highlighting their potential use as antimicrobial agents.
• Anticancer Research : Research on related thiophene compounds has shown promise in inhibiting cancer cell proliferation through apoptosis induction. Further investigations are required to confirm similar effects for 3-(3-Bromothiophen-2-yl)propan-1-ol specifically .